Cas no 2138096-58-7 (4-Bromo-1-ethyl-2-methylcyclohexane)

• Product Name: 4-Bromo-1-ethyl-2-methylcyclohexane
• CAS No: 2138096-58-7
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 6424733
• PubChem ID: 165491428
• Update Time: 2025-06-11

4-Bromo-1-ethyl-2-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-ethyl-2-methylcyclohexane
• 2138096-58-7
• EN300-1157544
• 4-Bromo-1-ethyl-2-methylcyclohexane

• Inchi： 1S/C9H17Br/c1-3-8-4-5-9(10)6-7(8)2/h7-9H,3-6H2,1-2H3
• InChI Key： IOOVUFRSYFOZAC-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(C)C1

Computed Properties

• Exact Mass: 204.05136g/mol
• Monoisotopic Mass: 204.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 4-Bromo-1-ethyl-2-methylcyclohexane

Chemical Profile of 4-Bromo-1-ethyl-2-methylcyclohexane (CAS No. 2138096-58-7)

4-Bromo-1-ethyl-2-methylcyclohexane, identified by its Chemical Abstracts Service (CAS) number 2138096-58-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclohexane derivative features a bromine substituent at the fourth position, an ethyl group at the first position, and a methyl group at the second position, imparting unique reactivity and potential applications. The structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex organic frameworks.

The compound’s molecular structure, characterized by a saturated six-membered ring with bromine, ethyl, and methyl attachments, facilitates its use in various chemical transformations. These include nucleophilic substitution reactions, where the bromine atom can be displaced by other functional groups, and cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Such transformations are pivotal in constructing biaryl systems and heterocyclic compounds, which are prevalent in modern drug discovery.

In recent years, 4-Bromo-1-ethyl-2-methylcyclohexane has garnered attention in the pharmaceutical industry due to its potential role as a building block for active pharmaceutical ingredients (APIs). Researchers have explored its utility in synthesizing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its incorporation into molecules designed to interact with specific biological pathways. The bromine substituent, in particular, serves as a versatile handle for further functionalization, enabling chemists to tailor the compound’s properties for targeted applications.

One of the most compelling aspects of 4-Bromo-1-ethyl-2-methylcyclohexane is its role in medicinal chemistry. The cyclohexane core is a common motif in many pharmacologically active compounds due to its ability to mimic the conformational flexibility of natural products. By introducing substituents like bromine and ethyl groups, chemists can modulate the electronic and steric properties of the molecule, influencing its binding affinity and selectivity. This has led to investigations into its potential as a precursor for drugs with anti-inflammatory, antimicrobial, or anticancer properties.

The synthesis of 4-Bromo-1-ethyl-2-methylcyclohexane typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation of cyclohexane derivatives followed by alkylation and subsequent functional group modifications. Advances in catalytic methods have also enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the ethyl and methyl groups with high precision.

Recent research has highlighted the compound’s utility in material science applications beyond pharmaceuticals. The unique structural features of 4-Bromo-1-ethyl-2-methylcyclohexane make it a candidate for developing novel polymers and liquid crystals. These materials exhibit interesting optical and electronic properties that could be exploited in display technologies or organic electronics. The ability to incorporate bromine atoms into these materials also allows for post-synthetic modifications via click chemistry or other innovative techniques.

The safety profile of 4-Bromo-1-ethyl-2-methylcyclohexane is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound. Storage conditions should also be optimized to prevent degradation or unwanted side reactions.

In conclusion,4-Bromo-1-ethyl-2-methylcyclohexane (CAS No. 2138096-58-7) represents a versatile and valuable compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for chemists developing new drugs and materials. As research continues to uncover new methodologies and applications for this compound,4-Bromo-1-ethyl-2-methylcyclohexane is poised to remain at the forefront of innovation in organic chemistry.